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Compound of Interest

Compound Name: (2R)-2,3-Dihydroxypropanoic acid

Cat. No.: B1207378

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of
(2R)-2,3-Dihydroxypropanoic acid (CAS No. 6000-40-4), also known as D-Glyceric acid.[1][2]
Adherence to these protocols is critical to ensure a safe laboratory environment. While this
substance is not classified as hazardous, its toxicological properties have not been thoroughly
investigated, warranting careful handling.[3]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment to be used
when handling (2R)-2,3-Dihydroxypropanoic acid.
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PPE Category Item Specifications

Wear appropriate protective
) eyeglasses or chemical safety
Eye Protection Safety Goggles ]
goggles as described by

OSHA.[3]

Wear compatible chemical-
Hand Protection Chemical-resistant Gloves resistant gloves to prevent skin

exposure.[3]

In case of insufficient

ventilation, wear a
Respiratory Protection Respirator NIOSH/MSHA or European

Standard EN 149 approved

respirator.[3]

Wear appropriate protective

Body Protection Protective Clothing clothing to prevent exposure.

[3]

Operational Plan: Handling and Storage

Proper handling and storage procedures are crucial to maintain the integrity of the compound
and ensure the safety of laboratory personnel.

Engineering Controls:

¢ A mechanical exhaust system is required.[3]

o Ensure the availability of a safety shower and eye wash station.[3]
Handling Procedures:

e Avoid contact with skin, eyes, and clothing.[3]

¢ Avoid ingestion and inhalation of the substance.[3]

o Prevent prolonged or repeated exposure.[3]
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e Wash hands thoroughly after handling.[3]

e Remove and wash contaminated clothing before reuse.[3]

Storage Procedures:

o Keep the container tightly closed and in an upright position to prevent leakage.[3]

e The substance is hygroscopic; therefore, keep the container tightly closed when not in use.

[3]

o Store away from incompatible substances.[3]

Emergency First Aid Procedures

In the event of exposure, follow these first aid measures:

Inhalation: Move the individual to fresh air. If breathing is irregular or has stopped, administer
artificial respiration and seek medical attention.[3]

o Skin Contact: Immediately wash the affected area with plenty of water and soap for at least
15 minutes. Remove contaminated clothing and shoes. Seek medical attention.[3]

e Eye Contact: Immediately flush eyes with plenty of flowing water for 10 to 15 minutes,
holding eyelids apart. Consult an ophthalmologist.[3]

« Ingestion: If the person is conscious, wash out their mouth with water. Seek medical
attention.[3]

Disposal Plan

Dispose of (2R)-2,3-Dihydroxypropanoic acid in accordance with all applicable local, state,
and federal regulations.

Waste Disposal Method:

o Dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator
equipped with an afterburner and scrubber.[3]
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o Collect waste in closed and suitable containers for disposal.[3]

e Do not allow the substance to enter drains or soil.[3]

Experimental Workflow: Safe Handling of (2R)-2,3-
Dihydroxypropanoic Acid

The following diagram outlines the standard workflow for safely handling (2R)-2,3-
Dihydroxypropanoic acid in a laboratory setting.
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Preparation Emergency Response
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- Lab Coat - Follow spill cleanup procedures - Seek immediate medical attention

Prepare Workspace
- Ensure proper ventilation
- Verify access to safety shower and eyewash station

Handlin
Y 2

Weighing and Measuring
- Use a chemical fume hood or ventilated enclosure

\ 4

Performing Experiment
- Avoid direct contact and inhalation

Post-EX{;eriment

Decontamination
- Clean work surfaces
- Wash hands thoroughly

Waste Disposal

- Collect in a labeled, sealed container
- Follow institutional disposal protocols

Doff PPE
- Remove gloves and lab coat

Click to download full resolution via product page

Caption: Workflow for safe handling of (2R)-2,3-Dihydroxypropanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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